1-(1,7-naphthyridin-8-yl)methanamine hydrochloride
Overview
Description
1-(1,7-naphthyridin-8-yl)methanamine hydrochloride is a chemical compound belonging to the class of naphthyridines, which are heterocyclic aromatic organic compounds
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride can be synthesized through several synthetic routes. One common method involves the reaction of 1,7-naphthyridin-8-ylamine with formaldehyde in the presence of hydrochloric acid. The reaction typically proceeds under reflux conditions to ensure complete conversion.
Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, to optimize yield and purity.
Chemical Reactions Analysis
Types of Reactions: 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).
Major Products Formed:
Oxidation: The compound can be oxidized to form naphthyridine-8-carboxylic acid.
Reduction: Reduction reactions can yield 1-(1,7-naphthyridin-8-yl)methanol.
Substitution: Substitution reactions can lead to the formation of various substituted naphthyridines.
Scientific Research Applications
1-(1,7-naphthyridin-8-yl)methanamine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic compounds.
Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is being investigated for its therapeutic potential in treating various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
1-(1,7-naphthyridin-8-yl)methanamine hydrochloride is similar to other naphthyridine derivatives, such as 1,8-naphthyridine and 1,5-naphthyridine. it is unique in its structure and potential applications. The presence of the amine group and the hydrochloride salt form contribute to its distinct properties and reactivity.
Comparison with Similar Compounds
1,8-naphthyridine
1,5-naphthyridine
1,6-naphthyridine
Does this cover everything you were looking for, or is there something specific you'd like to dive deeper into?
Properties
CAS No. |
2413867-05-5 |
|---|---|
Molecular Formula |
C9H10ClN3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
